Cas no 1291858-50-8 ((4-benzylpiperidin-1-yl){5-[(4-ethylphenyl)amino]-1H-1,2,3-triazol-4-yl}methanone)

(4-Benzylpiperidin-1-yl){5-[(4-ethylphenyl)amino]-1H-1,2,3-triazol-4-yl}methanone is a synthetic organic compound featuring a benzylpiperidine core linked to a substituted 1,2,3-triazole moiety via a methanone bridge. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzymes due to the benzylpiperidine pharmacophore. The 4-ethylphenylamino substitution on the triazole ring may enhance binding selectivity or metabolic stability. This compound is of interest for research applications in drug discovery, where its hybrid architecture could enable exploration of structure-activity relationships in kinase inhibition or GPCR modulation. Proper handling under controlled conditions is advised due to its synthetic nature.

(4-benzylpiperidin-1-yl){5-[(4-ethylphenyl)amino]-1H-1,2,3-triazol-4-yl}methanone structure

1291858-50-8 structure

Product Name:(4-benzylpiperidin-1-yl){5-[(4-ethylphenyl)amino]-1H-1,2,3-triazol-4-yl}methanone

CAS No:1291858-50-8

MF:C₂₃H₂₇N₅O

MW:389.493384599686

CID:5322223

Update Time:2025-05-25

(4-benzylpiperidin-1-yl){5-[(4-ethylphenyl)amino]-1H-1,2,3-triazol-4-yl}methanone Chemical and Physical Properties

Names and Identifiers

- (4-benzylpiperidin-1-yl){5-[(4-ethylphenyl)amino]-1H-1,2,3-triazol-4-yl}methanone
- Inchi： 1S/C23H27N5O/c1-2-17-8-10-20(11-9-17)24-22-21(25-27-26-22)23(29)28-14-12-19(13-15-28)16-18-6-4-3-5-7-18/h3-11,19H,2,12-16H2,1H3,(H2,24,25,26,27)
- InChI Key： PWAQTDZGRGBTMB-UHFFFAOYSA-N
- SMILES： C(C1=C(NC2=CC=C(CC)C=C2)NN=N1)(N1CCC(CC2=CC=CC=C2)CC1)=O

(4-benzylpiperidin-1-yl){5-[(4-ethylphenyl)amino]-1H-1,2,3-triazol-4-yl}methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6609-6080-2μmol	4-(4-benzylpiperidine-1-carbonyl)-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine	1291858-50-8	90%+	2μl	$57.0	2023-04-20
Life Chemicals	F6609-6080-1mg	4-(4-benzylpiperidine-1-carbonyl)-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine	1291858-50-8	90%+	1mg	$54.0	2023-04-20
Life Chemicals	F6609-6080-2mg	4-(4-benzylpiperidine-1-carbonyl)-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine	1291858-50-8	90%+	2mg	$59.0	2023-04-20
Life Chemicals	F6609-6080-3mg	4-(4-benzylpiperidine-1-carbonyl)-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine	1291858-50-8	90%+	3mg	$63.0	2023-04-20

(4-benzylpiperidin-1-yl){5-[(4-ethylphenyl)amino]-1H-1,2,3-triazol-4-yl}methanone Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Additional information on (4-benzylpiperidin-1-yl){5-[(4-ethylphenyl)amino]-1H-1,2,3-triazol-4-yl}methanone

Chemical Compound CAS No. 1291858-50-8: (4-benzylpiperidin-1-yl){5-[(4-ethylphenyl)amino]-1H-1,2,3-triazol-4-yl}methanone

The chemical compound with CAS No. 1291858-50-8, named (4-benzylpiperidin-1-yl){5-[(4-ethylphenyl)amino]-1H-1,2,3-triazol-4-yl}methanone, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a benzyl group and a triazole ring containing an ethylphenyl amino group. The methanone functional group further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The benzylpiperidine moiety is known for its ability to interact with various biological targets, making it a valuable component in medicinal chemistry. Similarly, the triazole ring is a common structural element in many bioactive compounds due to its stability and ability to form hydrogen bonds. The combination of these groups in this compound suggests potential applications in the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most promising aspects of this compound is its ability to act as a selective inhibitor of certain enzymes involved in disease pathways. For instance, recent research has shown that it can inhibit the activity of histone deacetylases (HDACs), which are enzymes associated with gene regulation and cancer progression. This makes it a potential candidate for anti-cancer therapies.

In addition to its enzymatic activity, the compound exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as Alzheimer's disease and cardiovascular disorders. The presence of the ethylphenyl amino group contributes to its radical-scavenging ability, making it a versatile molecule with multiple therapeutic applications.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution, condensation reactions, and cyclization. The use of advanced synthetic methods ensures high purity and structural integrity, which are critical for its application in pharmaceutical research.

From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm the molecular structure and provide insights into its conformational flexibility and stability under different conditions.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and reducing potential side effects. Preclinical studies are being conducted to evaluate its efficacy in animal models of disease, paving the way for future clinical trials.

In conclusion, the compound CAS No. 1291858-50-8 represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with its diverse biological activities, positions it as a promising candidate for developing novel therapeutic agents.